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A Comparative Guide to Next-Generation
Miniature Atomic Clocks

For researchers, scientists, and drug development professionals requiring the pinnacle of
timing precision and stability in compact form factors, the landscape of miniature atomic clocks
is rapidly evolving. Next-generation devices offer significant improvements in size, weight, and
power (SWaP) without compromising, and in many cases enhancing, core performance
metrics. This guide provides an objective comparison of leading miniature atomic clocks,
supported by available performance data and an overview of the experimental methodologies
used to characterize them.

Performance Metrics: A Head-to-Head Comparison

The selection of a miniature atomic clock is a critical decision, balancing the trade-offs between
stability, power consumption, and physical footprint. The following tables summarize the key
performance indicators for three leading next-generation miniature atomic clocks: the Microchip
MAC-SA5X, the Microchip LN-CSAC SA65-LN, and the Safran MIRA.
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General
Performance Metrics

Microchip MAC-
SA5X (SA55)

Microchip LN-CSAC
SA65-LN

Safran MIRA
(Ruggedized)

Miniaturized Rubidium

Low-Noise Chip-Scale

Micro Rubidium

Clock Type ) ) )
Atomic Clock Atomic Clock Atomic Clock
Output Frequency 10 MHz 10 MHz 10 MHz
] < 2 minutes (lock over N ]
Warm-up Time Not specified < 2 minutes
full temp range)
) < 0.9 ppb/mo (< 9 x -
Monthly Aging Rate < 5.0E-11[1][2] Not specified
1079)[3]
Frequency Retrace Not specified Not specified <1 x107194]
< 200 ns over 24 o
) ) . < 500 ns within 24
Holdover hours (typical, static Not specified

temp)[1]

hours (at fixed temp)

Stability Metrics

Microchip MAC-
SA5X (SA55)

Microchip LN-CSAC
SA65-LN

Safran MIRA

Short-Term Stability

(Allan Deviation, 1=15s)

<1.5E-11

<1E-11

<5x107%2

Frequency Stability

< 5.0E-11 (-40°C to

< 0.3 ppb (total

1 x 10710 (-20°C to

vs. Temperature +75°C) deviation) +70°C)
_ Microchip MAC- Microchip LN-CSAC
Phase Noise Safran MIRA
SA5X (SA55) SAGB5-LN
@ 10 Hz offset Not specified < -120 dBc/Hz Not specified
@ 100 Hz offset Not specified Not specified -120 dBc/Hz
@ 1 kHz offset Not specified Not specified -135 dBc/Hz
@ 10 kHz offset Not specified Not specified -140 dBc/Hz
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Physical & _ _ . :
_ Microchip MAC- Microchip LN-CSAC  Safran MIRA
Environmental :
o SA5X SAG65-LN (Ruggedized)
Specifications
Size (Volume) 47 cc Not specified ~40 cc
Dimensions (L x W x Not specified, height <
51 x 51 x 18 mm ) 50.8 x 50.8 x 16 mm
H) 0.5in
Weight Not specified Not specified Not specified
Power Consumption 0.5 W (standard), 1.5
6.3 W <295 mwW
(Steady State) W (high performance)
Operating
-40°C to +75°C -40°C to +80°C -40°C to +80°C
Temperature

Experimental Protocols

The precise characterization of miniature atomic clocks is fundamental to understanding their
performance. While manufacturers' detailed internal testing protocols are proprietary, the
general methodologies for key performance metrics are well-established in the field of time and

frequency measurement.

Allan Deviation (Frequency Stability) Measurement

The Allan Deviation (ADEV) is the standard metric for assessing the frequency stability of an
oscillator in the time domain. It quantifies how the average frequency of a clock changes over
different averaging times ().

General Methodology:

» Reference Clock: A high-stability reference frequency standard is required. This is typically a
laboratory-grade Cesium or Rubidium standard, such as the SRS FS725 Rubidium
Frequency Standard, which provides a more stable signal than the device under test (DUT).

o Phase Comparison: The output signal of the miniature atomic clock (DUT) is compared
against the reference clock's signal. A phase comparator or a time interval counter measures
the phase difference between the two signals over a prolonged period.
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» Data Acquisition: The phase difference data is continuously recorded at a regular sampling
interval. This raw data represents the phase error of the DUT relative to the reference.

» Calculation: The collected phase data is then used to calculate the fractional frequency
deviation. The Allan Deviation is computed from this frequency data for various averaging
times (1). Specialized software is often used to perform these calculations and plot the
resulting ADEV curve. The overlapping Allan deviation is a common statistical tool used for
this evaluation.

e Environmental Control: Throughout the measurement, the DUT is maintained in a
temperature- and vibration-controlled environment to minimize external influences on its

stability.

Phase Noise Measurement

Phase noise is a measure of the short-term random frequency fluctuations of a signal,
observed in the frequency domain. It is expressed in dBc/Hz at various frequency offsets from

the carrier signal.
General Methodology:

 Instrumentation: A specialized phase noise test system, such as the Symmetricom 3120A
Phase Noise Test Probe, or a high-performance spectrum analyzer with phase noise
measurement capabilities is used.

o Reference Source: A clean, low-noise reference oscillator is used as a local oscillator (LO)
within the measurement system. The phase noise of the reference source must be lower
than that of the DUT to ensure accurate measurement.

o Phase Detection: The signal from the DUT and the reference signal are fed into a phase
detector (mixer). The output of the phase detector is a voltage proportional to the phase
difference between the two signals.

e Spectrum Analysis: The output of the phase detector, which represents the phase noise, is
then analyzed by a spectrum analyzer. The resulting power spectral density is normalized to
a 1 Hz bandwidth and expressed in dB relative to the carrier power (dBc/Hz).
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o Cross-Correlation (for higher sensitivity): To measure very low phase noise levels, a cross-
correlation technigue can be employed. This involves using two parallel measurement
channels and averaging the results to reduce the measurement system's noise floor.

Temperature Stability (Tempco) Measurement

This test evaluates the frequency stability of the atomic clock over its specified operating

temperature range.
General Methodology:

o Environmental Chamber: The miniature atomic clock is placed inside a thermal chamber
capable of precise temperature control.

o Frequency Monitoring: The output frequency of the clock is continuously monitored using a
high-resolution frequency counter, referenced to a stable external standard.

o Temperature Cycling: The temperature inside the chamber is slowly swept across the clock's
specified operating range (e.g., -40°C to +75°C). The rate of temperature change is kept low
to ensure the clock reaches thermal equilibrium at each measurement point.

o Data Logging: The output frequency and the chamber temperature are logged
simultaneously throughout the test.

e Analysis: The collected data is plotted to show the frequency deviation as a function of
temperature. The temperature coefficient of frequency (tempco) is then calculated from this
data.

Visualizing the Logic

To better understand the operational and evaluation frameworks of miniature atomic clocks, the
following diagrams, generated using the DOT language, illustrate key logical relationships.
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Core components and their interaction in a miniature atomic clock.
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A generalized workflow for performance characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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